Cas no 1391194-64-1 ((S)-2-Hydroxy-pentanedioic acid 1-octyl ester)

• Product Name: (S)-2-Hydroxy-pentanedioic acid 1-octyl ester
• CAS No: 1391194-64-1
• MF: C₁₃H₂₄O₅
• MW: 260.3267
• MDL: MFCD29045545
• CID: 2171931
• Update Time: 2025-07-19

(S)-2-Hydroxy-pentanedioic acid 1-octyl ester Chemical and Physical Properties

Names and Identifiers

• (2S)-Octyl-α-hydroxyglutarate
• (S)-2-Hydroxy-pentanedioic acid 1-octyl ester
• (2S)-Octyl-alpha-hydroxyglutarate
• SB33275
• (2S)-2-Hydroxy-pentanedioic acid 1-octyl ester

• MDL： MFCD29045545
• Inchi： 1S/C13H24O5/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h11,14H,2-10H2,1H3,(H,15,16)/t11-/m0/s1
• InChI Key： UJZOKTKSGUOCCM-NSHDSACASA-N
• SMILES： O(C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 260.16237386 g/mol
• Monoisotopic Mass: 260.16237386 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.33
• XLogP3: 2.8
• Topological Polar Surface Area: 83.8

(S)-2-Hydroxy-pentanedioic acid 1-octyl ester Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (S)-2-Hydroxy-pentanedioic acid 1-octyl ester

Recent Advances in the Study of (S)-2-Hydroxy-pentanedioic acid 1-octyl ester (CAS: 1391194-64-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-2-Hydroxy-pentanedioic acid 1-octyl ester (CAS: 1391194-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (S)-2-Hydroxy-pentanedioic acid 1-octyl ester as a chiral building block in the synthesis of bioactive molecules. Its octyl ester moiety enhances lipophilicity, which is crucial for improving membrane permeability and bioavailability. Researchers have successfully utilized this compound in the development of prodrugs, particularly for enhancing the delivery of poorly soluble active pharmaceutical ingredients (APIs).

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of (S)-2-Hydroxy-pentanedioic acid 1-octyl ester exhibited significant COX-2 inhibitory activity, with improved selectivity over COX-1, suggesting potential applications in the treatment of chronic inflammatory diseases.

Another area of active research involves the use of this compound in targeted drug delivery systems. Its amphiphilic nature allows for the formation of micelles and liposomes, which can encapsulate hydrophobic drugs and improve their solubility and stability. Recent in vitro studies have shown promising results in the delivery of anticancer agents, with enhanced cellular uptake and reduced systemic toxicity.

Furthermore, the compound's chiral center at the 2-hydroxy position has been exploited in asymmetric synthesis. A 2024 study in Organic Letters reported its use as a chiral auxiliary in the synthesis of enantiomerically pure β-amino acids, which are valuable building blocks for peptidomimetics and other bioactive compounds.

Despite these advances, challenges remain in scaling up the synthesis of (S)-2-Hydroxy-pentanedioic acid 1-octyl ester and optimizing its pharmacokinetic properties. Current research is focusing on developing more efficient catalytic systems for its production and exploring its potential in combination therapies. The compound's versatility and promising biological activity make it a compelling subject for ongoing research in chemical biology and pharmaceutical sciences.